Cas no 862507-08-2 (3-Pyridinecarboxylic acid, 5-(cyclohexyloxy)-)

3-Pyridinecarboxylic acid, 5-(cyclohexyloxy)- structure
862507-08-2 structure
Product Name:3-Pyridinecarboxylic acid, 5-(cyclohexyloxy)-
CAS No:862507-08-2
MF:C12H15NO3
MW:221.252403497696
CID:1847210
PubChem ID:63852556
Update Time:2025-04-21

3-Pyridinecarboxylic acid, 5-(cyclohexyloxy)- Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinecarboxylic acid, 5-(cyclohexyloxy)-
    • SCHEMBL3931389
    • 5-(Cyclohexyloxy)-3-pyridinecarboxylic acid
    • 862507-08-2
    • DB-381667
    • AKOS013165885
    • Inchi: 1S/C12H15NO3/c14-12(15)9-6-11(8-13-7-9)16-10-4-2-1-3-5-10/h6-8,10H,1-5H2,(H,14,15)
    • InChI Key: JYPJSCQPCCPJCL-UHFFFAOYSA-N
    • SMILES: O(C1C=NC=C(C(=O)O)C=1)C1CCCCC1

Computed Properties

  • Exact Mass: 221.10519334g/mol
  • Monoisotopic Mass: 221.10519334g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 238
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 59.4Ų
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